Abstract not available

The textural properties and surface chemistry of activated carbon support are commonly known to have influence on the catalytic performance of catalysts. Many authors have assessed the effect of textural properties and surface chemistry of activated carbon support in the deoxygenation of triglycerides. This review focuses on reconciling literature on the role/relevance of textural properties and surface chemistry of activated carbon support in deoxygenation of triglycerides into diesel-like hydrocarbons. It is revealed that different activated carbon (AC) exhibit distinct effects on the catalytic behaviors of the supported catalyst. The degree of influence of both textural properties and surface chemistry of AC support varies with the nature of the supported catalyst.

A set of catalysts based on the mixed Cu-Co oxide supported on a porous dealuminized metakaolinite was synthesized and evaluated in the partial oxidation of glycerol under greener conditions. The characterization results confirmed the formation of an inverse spinel structure (CuCo2O4) as the active phase. High glycerol conversion (70.6%) and selectivity to dihydroxyacetone (88.2%) were obtained at 80 °C and 1:2 glycerol:H2O2 molar ratio, after 4 h of reaction, using a metal load of 10 wt% on the support. The catalytic activity results suggest that this reaction is sensitive to the metal oxide particle size, but the selectivity is unaffected.

Cobalt spinel-ceria catalysts of various compositions were tested for isotopic 16O2/18O2 and 18O2/16Osurf exchange. The onset of the exchange was dramatically decreased down to 140 °C, compared to 310–350 °C observed for the single components. The temperature evolution of the 16O2, 16O18O and 18O2 profiles implied competing homogeneous (R0) and heterogeneous, R1 and R2, exchange processes. Their relative contributions were changing with the Co/Ce ratio and temperature. The isotopic exchange processes are spatially separated, with R0 occurring preferentially on the cobalt spinel component, whereas the single (R1) and double (R2) exchange on the ceria moiety.

As a material with multifunctional ligands, metal-organic frameworks (MOFs) can effectively regulate the electronic and geometric state of supported metal nanoparticles (MNPs). Herein, a strategy of PtCo alloy incorporated into UiO-66-NH2 hybrid nanoparticles by a facile one-pot solvothermal method was developed. A series of PtCoy@UiO-66-NH2 materials with different Co/Pt ratios were successfully synthesized using CoO as the cobalt source. The obtained PtCo0.80@UiO-66-NH2 exhibited excellent conversion (94.3%) with high selectivity (93.3%) for selective hydrogenation of cinnamaldehyde (CAL) to cinnamyl alcohol (COL). Moreover, the formation rate of COL achieved to 5 mol·gPt−1·h−1 as Co/Pt atomic ratio was higher than 0.41. The synergistic effect of Pt, Co and UiO-66-NH2 was investigated by various characterizations. The results revealed that the Lewis acid CoNx favored the linear adsorption of CO bond, and PtCo alloy enhanced activity and selectivity by lowering the activation barrier for CO bond activation and simultaneously suppressing adsorption of CC bond.

Perchloroethylene (PCE) is a pollutant toxic to aquatic life and suspected of being a human carcinogen. It is also recalcitrant to degradation. Therefore remediation of PCE-contaminated groundwater is currently still a challenging task. In this work, the efficiency of a UV-assisted oxidation process exploiting a photocatalyst composed of zero-valent iron supported on commercial zinc sulfide (Fe/ZnS) and incorporated in a highly porous polymer, is investigated. The experimental studies were carried out, for about six months, on a pilot-scale photoreactor operating in continuous mode at the Solofra (Campania, Italy) wastewater plant, to evaluate the effectiveness and stability of the photocatalytic system. The results show that it is possible to reach a PCE degradation in natural groundwater in the range of 85–95%%. Furthermore, a kinetic model is developed and compared with collected experimental data. The mathematical model well describes the experimental data of the photocatalytic system operating both in batch and continuous mode and therefore it can be potentially used for further scale-up of photocatalytic systems devoted to PCE degradation, allowing to estimate the catalyst weight required for total PCE removal as a function of the liquid flow rate to be treated and inlet PCE concentration.

A facile hydrothermal process was used to prepare peanut shells derivatives (PS)-supported MoS2 nanosheets (PS-MoS2), which showed much better hydrogen evolution reaction (HER) catalytic activity than MoS2. PS-MoS2 displayed excellent catalytic performance with lower onset overpotential (94.5 mV) and good cyclic stability. By analyzing the results of characterization of superficial properties, structure, morphological, and elemental valence state, 11.1%-PS-MoS2 exhibits exceptional catalytic activity due to an effective increase in the amount of exposure of active sites and in the content of lower valence Mo and S with higher HER activity owing to the addition of PS.

The synthesis of dimethyl carbonate (DMC) from carbon dioxide and methanol was studied over a ceria- zirconia mixed metal oxide. When using oxygen-18 labeled ceria-zirconia, no oxygen-18 labeled DMC or water was observed. On the other hand, using oxygen-18 labeled methanol led almost exclusively to the formation of double labeled DMC, CH318O (C16O) 18OCH3. These results were used to further elaborate the proposed reaction mechanisms for DMC synthesis. The rate-controlling step identified was that of a nucleophilic attack of gas phase methanol on surface monomethyl carbonate species to form DMC.

A series of Bi2WO6/TiO2 composite photocatalysts with different ratios of Bi2WO6 nanosheets to TiO2 nanobelts (1, ½, ⅓ and ¼) were synthesized by hydrothermal method and evaluated for CO2 photoreduction. The structural and optical properties of these photocatalysts were investigated by XRD, N2-physisorption, EDX, FESEM, Raman, TPD, DRS and PL. Bi2WO6/TiO₂ composite photocatalysts show enhanced CO2 adsorption capacity and coversion performance compared to both pure TiO₂ and bulk Bi2WO6. Loading Bi2WO6 nanosheets on TiO2 nanobelts leads to formation a heterojunction, which enhances the photocatalytic visible light performance by decreasing the recombination rate of photoinduced electron-hole pairs. The maximum CH4 production of 18.95 μmol/gcat in 8 h has been reported for composite with Bi2WO6/TiO₂ ratio of ½, which is 3 times higher than that of bulk Bi2WO6 and pure TiO2.

A hybrid composite of polymeric carbon nitride (PCN) and defective nano-silica (n-SiOx) photocatalyst has been synthesized, exhibiting a high surface area, improved light response, and reduced charge recombination. The synergistic formation of PCN-n-SiOx interface facilitated photoinduced charge transfer from PCN to n-SiOx, resulting in suppressed carrier recombination. The resultant hybrid PCN-n-SiOx sample demonstrated a three-fold photocatalytic reduction of CO2 into methanol and formic acid. Furthermore, photoelectrocatalytic CO2 reduction selectively yielded 283.0 μmol L−1 of formic acid, a five-fold increment compared to bare PCN (57.0 μmol L−1). These findings hold promise for the development of PCN-based hybrid composites for solar-powered applications.